Cas no 405878-89-9 (2,5-Dioxopyrrolidin-1-YL 3,3,3-trifluoropropanoate)

• Product Name: 2,5-Dioxopyrrolidin-1-YL 3,3,3-trifluoropropanoate
• CAS No: 405878-89-9
• MF: C₇H₆F₃NO₄
• MW: 225.122052669525
• MDL: MFCD09951808
• CID: 2669781
• PubChem ID: 56777211
• Update Time: 2025-05-19

2,5-Dioxopyrrolidin-1-YL 3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2,5-DIOXOPYRROLIDIN-1-YL 3,3,3-TRIFLUOROPROPANOATE
• (2,5-dioxopyrrolidin-1-yl) 3,3,3-trifluoropropanoate
• MFCD09951808
• 3,3,3-trifluoropropionic acid 2,5-dioxo-pyrrolidin-1-yl ester
• CS-0209034
• 405878-89-9
• SCHEMBL1277899
• BS-28478
• 2,5-DIOXOPYRROLIDIN-1-YL3,3,3-TRIFLUOROPROPANOATE
• 2,5-Dioxopyrrolidin-1-YL 3,3,3-trifluoropropanoate

• MDL： MFCD09951808
• Inchi： 1S/C7H6F3NO4/c8-7(9,10)3-6(14)15-11-4(12)1-2-5(11)13/h1-3H2
• InChI Key： MHXXDNMSJBMXNI-UHFFFAOYSA-N
• SMILES： FC(CC(=O)ON1C(CCC1=O)=O)(F)F

Computed Properties

• Exact Mass: 225.02489216Da
• Monoisotopic Mass: 225.02489216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 2,5-Dioxopyrrolidin-1-YL 3,3,3-trifluoropropanoate

2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate: A Comprehensive Overview

The compound with CAS No. 405878-89-9, commonly referred to as 2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and versatile applications in modern chemical research. In recent years, advancements in synthetic methodologies and characterization techniques have shed new light on its properties and potential uses.

2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate is a derivative of pyrrolidone, a five-membered lactam ring with two oxygen atoms at the 2 and 5 positions. The trifluoropropanoate group attached to the pyrrolidone ring introduces a trifluoromethyl moiety, which significantly influences the compound's chemical reactivity and physical properties. This structure makes it an attractive candidate for various applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of such groups in 2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate suggests that it could serve as an intermediate in the synthesis of novel drug candidates. Researchers have also explored its role as a building block for constructing complex molecular architectures with tailored functionalities.

The synthesis of 2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the reaction of pyrrolidone derivatives with trifluoroacetic anhydride or other suitable electrophiles under specific solvent systems. The optimization of these reaction conditions has been a focus of recent research efforts to improve scalability and reduce costs.

In terms of applications, 2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate has shown promise in polymer chemistry as a monomer for producing high-performance polymers with improved thermal stability and mechanical properties. Its ability to form strong intermolecular hydrogen bonds makes it particularly suitable for applications requiring robust materials for harsh environmental conditions.

Moreover, the compound has been investigated for its potential in catalysis. The trifluoromethyl group imparts electron-withdrawing effects that can enhance the catalytic activity of metal complexes derived from this compound. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions for synthesizing fine chemicals and specialty materials.

From an environmental standpoint, understanding the degradation pathways of 2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate is crucial for assessing its ecological impact. Research into its biodegradation under various conditions has revealed that it undergoes hydrolysis under specific pH levels and temperatures. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion,2,5-Dioxopyrrolidin-1-YL 3,3,3-Trifluoropropanoate (CAS No. 405878-89-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses,this compound is poised to play an increasingly important role in advancing both academic research and industrial applications.